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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B1149921 Get Quote

BMS-911172 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of BMS-911172.

Below you will find troubleshooting guides and frequently asked questions to ensure the

integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for BMS-911172?

A1: Proper storage is crucial for maintaining the stability and activity of BMS-911172.

Recommendations for both solid compound and solutions are summarized below.

Q2: How should I prepare stock solutions of BMS-911172?

A2: It is recommended to prepare a concentrated stock solution in a high-quality, anhydrous

solvent such as dimethyl sulfoxide (DMSO).[1] The solubility of BMS-911172 is high in DMSO,

reaching up to 100 mg/mL.[2] To avoid solubility issues, it is critical to use fresh, moisture-free

DMSO.[1] For consistent results, it is advisable to aliquot the stock solution into single-use

volumes to prevent repeated freeze-thaw cycles.[1]

Q3: What is the stability of BMS-911172 in solution?

A3: The stability of BMS-911172 in solution is dependent on the solvent and storage

temperature. In DMSO, stock solutions are stable for up to one year when stored at -80°C and
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for one month when stored at -20°C.[1] The compound has an aqueous solubility of 5.85

mg/mL at pH 1 and 0.60 mg/mL at pH 7.4. When preparing aqueous working solutions, it is

best to use them immediately for optimal results.

Q4: Can I store aqueous dilutions of BMS-911172?

A4: It is not recommended to store aqueous dilutions of BMS-911172 for extended periods.

Due to its lower solubility in aqueous buffers compared to DMSO, there is a higher risk of

precipitation and degradation. Prepare fresh aqueous dilutions for each experiment from a

frozen DMSO stock solution.

Data Presentation
Table 1: BMS-911172 Storage and Stability Summary

Form
Storage
Temperature

Duration Solvent

Solid (Powder) -20°C 3 years N/A

Solution -80°C 1 year DMSO

Solution -20°C 1 month DMSO

Data compiled from vendor datasheets.

Table 2: BMS-911172 Solubility

Solvent/Buffer pH Solubility

DMSO N/A up to 100 mg/mL

Aqueous 1 5.85 mg/mL

Aqueous 7.4 0.60 mg/mL
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

1. Solvent quality is poor

(contains water).2. Storage

temperature is too high.3.

Repeated freeze-thaw cycles.

1. Use fresh, anhydrous

DMSO.2. Store stock solutions

at -80°C for long-term

storage.3. Aliquot stock

solutions into single-use vials.

Low or inconsistent activity in

experiments

1. Degradation of the

compound due to improper

storage.2. Precipitation in

aqueous working solution.

1. Ensure proper storage

conditions are met (see Table

1).2. Prepare fresh aqueous

dilutions for each experiment

and use immediately. Visually

inspect for any precipitate

before use.

Variability between

experiments

1. Inconsistent concentration

of the working solution.2.

Degradation of the stock

solution.

1. Ensure complete dissolution

of the compound when

preparing stock and working

solutions.2. Use a fresh aliquot

of the stock solution for each

experiment.

Experimental Protocols
Protocol 1: Preparation of BMS-911172 Stock Solution

Materials:

BMS-911172 solid powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Allow the BMS-911172 vial to equilibrate to room temperature before opening.
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2. Weigh the desired amount of BMS-911172 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration

(e.g., 10 mM).

4. Vortex the solution until the compound is completely dissolved. Gentle warming (37°C)

can be applied if necessary.

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Stability Assessment of BMS-911172 in
Aqueous Buffer using HPLC
This protocol outlines a general procedure for assessing the stability of BMS-911172 in a

physiological buffer.

Materials:

BMS-911172 DMSO stock solution

Phosphate-buffered saline (PBS), pH 7.4

HPLC system with a UV detector

C18 HPLC column

Acetonitrile (ACN) and water (HPLC grade)

Formic acid

Procedure:

1. Sample Preparation:

Prepare a working solution of BMS-911172 in PBS (e.g., 10 µM) by diluting the DMSO

stock solution. The final DMSO concentration should be kept low (e.g., <0.1%) to
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minimize its effect on the experiment.

Incubate the aqueous solution at the desired temperature (e.g., room temperature or

37°C).

At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the solution for

HPLC analysis.

2. HPLC Analysis:

Set up the HPLC system with a C18 column.

Use a mobile phase gradient of water with 0.1% formic acid (Solvent A) and acetonitrile

with 0.1% formic acid (Solvent B).

Inject the samples and monitor the elution profile using a UV detector at a wavelength

determined by a UV scan of BMS-911172.

Quantify the peak area of the parent BMS-911172 peak at each time point.

3. Data Analysis:

Calculate the percentage of BMS-911172 remaining at each time point relative to the

initial time point (t=0).

Plot the percentage of remaining compound against time to determine the stability

profile.

Visualizations
BMS-911172 Mechanism of Action
BMS-911172 is a selective inhibitor of Adaptor-Associated Kinase 1 (AAK1). AAK1 is involved

in the regulation of synaptic transmission and neurotrophic factor signaling. Its inhibition can

impact downstream pathways related to neuronal function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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